Cas no 2639428-25-2 (4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid)
4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid
- 2639428-25-2
- EN300-28229541
- 4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid
-
- Inchi: 1S/C16H21NO6/c1-16(2,3)23-15(22)17-12-8-7-11(14(20)21)9-10(12)5-4-6-13(18)19/h7-9H,4-6H2,1-3H3,(H,17,22)(H,18,19)(H,20,21)
- InChI Key: MEOFWDDNGHNUGF-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(C(=O)O)=CC=1CCCC(=O)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 323.13688739g/mol
- Monoisotopic Mass: 323.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 113Ų
4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229541-0.05g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 0.05g |
$419.0 | 2025-03-19 | |
| Enamine | EN300-28229541-0.1g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 0.1g |
$439.0 | 2025-03-19 | |
| Enamine | EN300-28229541-0.25g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 0.25g |
$459.0 | 2025-03-19 | |
| Enamine | EN300-28229541-0.5g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 0.5g |
$479.0 | 2025-03-19 | |
| Enamine | EN300-28229541-1.0g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 1.0g |
$499.0 | 2025-03-19 | |
| Enamine | EN300-28229541-2.5g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 2.5g |
$978.0 | 2025-03-19 | |
| Enamine | EN300-28229541-5.0g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 5.0g |
$1448.0 | 2025-03-19 | |
| Enamine | EN300-28229541-10.0g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 95.0% | 10.0g |
$2146.0 | 2025-03-19 | |
| Enamine | EN300-28229541-1g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 1g |
$499.0 | 2023-09-09 | ||
| Enamine | EN300-28229541-5g |
4-{[(tert-butoxy)carbonyl]amino}-3-(3-carboxypropyl)benzoic acid |
2639428-25-2 | 5g |
$1448.0 | 2023-09-09 |
4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid
Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid (CAS No. 2639428-25-2)
4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid (CAS No. 2639428-25-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protecting group with a carboxypropyl side chain, making it a versatile intermediate for peptide coupling and drug development. Its benzoic acid backbone further enhances its applicability in designing bioactive molecules.
In recent years, the demand for Boc-protected amino acids like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on peptide-based therapeutics, a trending topic in drug discovery. This compound's dual carboxylic acid functionality allows for selective modifications, aligning with the growing interest in multifunctional linker molecules for bioconjugation.
The compound's CAS No. 2639428-25-2 is frequently searched in chemical databases, reflecting its importance in medicinal chemistry. Users often inquire about its solubility, stability, and compatibility with common reagents like HATU or EDC. Notably, its tert-butoxycarbonylamino group provides excellent protection for amines during multi-step syntheses, a feature highly valued in high-throughput screening workflows.
From an SEO perspective, related long-tail keywords such as "Boc-protected benzoic acid derivatives" or "synthesis of 3-(3-carboxypropyl)benzoic acid analogs" are gaining traction. These terms correlate with the rise of fragment-based drug design (FBDD), where such building blocks are indispensable. The compound’s carboxypropyl moiety also attracts attention in prodrug development, a hot topic in improving drug bioavailability.
Analytical data for 4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid often includes HPLC purity, NMR spectra, and mass spectrometry results—key details for quality assurance. Laboratories prioritize suppliers offering certified reference standards of this compound, underscoring its role in method validation for regulatory compliance. Its stability under acidic conditions (e.g., TFA deprotection) is another frequently discussed technical aspect.
In summary, CAS No. 2639428-25-2 represents a critical tool for modern organic synthesis, bridging gaps between peptide chemistry and small-molecule drug discovery. Its design flexibility and compatibility with automated synthesis platforms position it as a staple in combinatorial chemistry libraries, answering the industry’s call for modular and scalable building blocks.
2639428-25-2 (4-{(tert-butoxy)carbonylamino}-3-(3-carboxypropyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)